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Compound of Interest

Compound Name: 5-Chloro-2-methylpyridine

CAS No.: 72093-07-3

Cat. No.: B1585889 Get Quote

Executive Summary
Urgency Level: High (Chemical Hygiene & Environmental Compliance) Primary Disposal

Classification:Halogenated Organic Waste[1]

This guide outlines the validated disposal protocol for 5-Chloro-2-methylpyridine (CAS:

72093-07-3).[2][3][1] As a Senior Application Scientist, I must emphasize that this compound

cannot be treated as a standard organic solvent.[1] The presence of the chlorine atom at the

C5 position dictates its downstream fate: it must be incinerated in a facility equipped with acid

gas scrubbers to neutralize hydrochloric acid (HCl) emissions.

Immediate Action: Segregate this waste from non-halogenated solvents.[1] Do not dispose of

down the drain.

Chemical Profile & Risk Assessment
Before initiating disposal, verify the identity of the substance.[1] Pyridine derivatives often have

similar names but distinct hazard profiles.
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Property Specification Operational Implication

Compound Name 5-Chloro-2-methylpyridine
Also known as 5-Chloro-2-

picoline.[2][3][1]

CAS Number 72093-07-3

Use this identifier for waste

manifesting to avoid isomer

confusion.

Physical State Low-melting Solid / Liquid

May solidify in cool storage;

handle as a liquid for waste

transfer.[2][3]

Flash Point Est. >60°C (Combustible)
Treat as a fire hazard; store

away from oxidizers.[2][3]

Key Hazards H302, H315, H319, H335

Skin/Eye irritant; Harmful if

swallowed.[2][3] Vapor

inhalation risk.[1]

Waste Code Halogenated Organic

CRITICAL: Presence of Cl

requires specific incineration

protocols.[2][3]

Scientist’s Note: The "Halogenated" classification is non-negotiable. Mixing this with non-

halogenated waste (e.g., pure acetone or ethanol) can result in the rejection of the entire waste

container by your disposal vendor, leading to significant re-classification fees.[1]

Pre-Disposal Stabilization & Segregation
Safety in disposal begins at the bench.[1] Follow this causality-driven workflow to prepare the

waste.

Step 1: Personal Protective Equipment (PPE)[1]
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Hand Protection: Nitrile gloves (minimum 0.11 mm thickness) provide adequate splash

protection. For prolonged handling or spill cleanup, use Laminate film (Silver Shield) gloves

to prevent permeation.[1]

Respiratory: If handling large open volumes outside a fume hood, use a half-mask respirator

with Organic Vapor (OV) cartridges.[1]

Eye Protection: Chemical splash goggles are required due to the H319 (Serious Eye

Irritation) hazard.

Step 2: Chemical Segregation (The Compatibility Rule)
You must prevent immediate chemical reactions inside the waste container.

INCOMPATIBLE: Strong Oxidizing Agents (Peroxides, Nitrates), Strong Acids.[1]

Reasoning: Pyridines are weak bases.[1] Mixing with strong acids generates heat

(exothermic neutralization).[1] Mixing with oxidizers risks fire/explosion.[1]

COMPATIBLE: Other halogenated solvents (Dichloromethane, Chloroform), standard organic

solvents (if the "Halogenated" label is applied to the mix).[1]

The Disposal Workflow
Follow this step-by-step protocol to ensure compliance with RCRA (USA) and general EHS

standards.

Phase A: Container Selection
Use High-Density Polyethylene (HDPE) or Glass containers.[3]

Avoid: Low-grade plastics that may soften upon long-term exposure to pyridine derivatives.

[2][3][1]

Venting:[3][1][4] Ensure the cap is vented if there is any risk of ongoing reaction, though

stable 5-Chloro-2-methylpyridine waste generally requires standard screw caps.[2][3][1]

Phase B: Waste Accumulation
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Place the waste container in a secondary containment tray within a fume hood.

Use a funnel to prevent spills on the container threads (residue on threads is a common

cause of cap fusion).[1]

Pour the 5-Chloro-2-methylpyridine into the container designated "HALOGENATED

ORGANIC WASTE."

If the compound is solid, dissolve it in a minimal amount of compatible solvent (e.g.,

Dichloromethane or Acetone) to facilitate transfer, or dispose of the solid container directly if

it is the primary vessel.[1]

Phase C: Labeling & Manifesting
Your label must explicitly state:

"HAZARDOUS WASTE"

"Flammable" (due to organic solvent content)

"Toxic" (due to Pyridine derivative nature)

Constituents: List "5-Chloro-2-methylpyridine" and any solvents used.

Downstream Fate: Why Incineration?
Understanding the why enforces the how.[1] We do not landfill this chemical because of its

mobility in soil and potential aquatic toxicity.[1]

Collection: The waste vendor collects the Halogenated drum.

Transport: It is moved to a high-temperature incineration facility.

Combustion: The compound is burned at >1000°C.[1]

Reaction:

Scrubbing: The critical step.[1] The incinerator exhaust passes through an alkaline scrubber

(spray tower) to capture the Hydrogen Chloride (HCl) gas, neutralizing it into salt water
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before release.[1]

Failure Mode: If you mislabel this as "Non-Halogenated," it might be sent to a fuel-

blending facility lacking scrubbers, causing illegal acid gas emissions and equipment

corrosion.[3]

Decision Logic Diagram
Use the following flowchart to determine the correct waste stream at the point of generation.
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Waste Generation:
5-Chloro-2-methylpyridine

Is the waste Solid or Liquid?

Solid Residue/Pure Substance

Solid

Liquid Solution

Liquid

STREAM A: Halogenated Solids
(Pack in wide-mouth jar)

Is it mixed with other solvents?

Are ALL other solvents
Non-Halogenated?

Yes (Mixture)

STREAM B: Halogenated Organic Waste
(Liquid Carboy)

No (Pure)

No (Mixed with DCM, etc)Yes (Mixed with Acetone)

LABELING REQUIRED:
1. Chemical Name

2. Hazard: Irritant/Flammable
3. Tag: 'Contains Halogens'

Ship for High-Temp Incineration
(With HCl Scrubbing)

Click to download full resolution via product page

Caption: Operational decision tree for segregating 5-Chloro-2-methylpyridine waste streams.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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